4-(3-Fluorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(3-fluorophenyl)-6-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C14H10FN3S/c15-10-4-1-3-9(7-10)11-8-12(18-14(16)17-11)13-5-2-6-19-13/h1-8H,(H2,16,17,18)
• InChI Key: QBWGUQAHYPYBRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=NC(=N2)N)C3=CC=CS3
• Molecular Formula: C14H10FN3S
• Molecular Weight: 271.31 g/mol

Description

4-(3-Fluorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (FPTP) is an organic compound with a molecular formula of C11H9FN2S. It is a white solid at room temperature and is soluble in water and other organic solvents. It is an important intermediate for the synthesis of various pharmaceuticals and organic materials. FPTP has been used in numerous scientific research studies due to its unique properties and potential applications.

Scientific Research Applications

Quantum Chemical Characterization

Research on pyrimidine derivatives, including those with fluorophenyl and thiophenyl groups, has explored their hydrogen bonding (HB) sites using quantum chemistry methods. One study investigated the HB sites in pyrimidine compounds, revealing the significance of nitrogen atoms in the pyrimidine nucleus as major hydrogen bonding sites, which is relevant for understanding the interaction mechanisms of such compounds at the molecular level (Traoré et al., 2017).

Synthesis for Receptor Targeting

Compounds structurally similar to "4-(3-Fluorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine" have been synthesized for the purpose of targeting specific receptors. For example, novel radiolabeled analogs of nonpeptide corticotropin-releasing hormone type 1 receptor (CRHR1) selective antagonists were prepared, highlighting the potential of pyrimidine derivatives in developing imaging and therapeutic agents (Hsin et al., 2000).

Antimicrobial and Antitumor Activities

Various studies have synthesized and evaluated pyrimidine derivatives for their antimicrobial and antitumor activities. Derivatives featuring thiophenyl groups have shown promising results against bacterial and fungal strains, supporting their potential in developing novel antimicrobial agents (Patel & Patel, 2017). Additionally, the exploration of pyrimidine derivatives in cancer research has identified compounds with significant anti-proliferative activity, indicating their applicability in anticancer therapy (Jung et al., 2019).

Pesticidal Activities

Pyrimidine derivatives have also been investigated for their pesticidal activities. A study on thiazole derivatives of pyrimidin-4-yl revealed strong larvicidal activity against mosquito larvae and significant fungicidal activities, suggesting their use in agricultural pest management (Choi et al., 2015).